Cas no 2877654-69-6 (4-{1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]pyrrolidine-3-carbonyl}thiomorpholine)

• Product Name: 4-{1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]pyrrolidine-3-carbonyl}thiomorpholine
• CAS No: 2877654-69-6
• MF: C₁₅H₂₃N₃OS₂
• MW: 325.492620706558
• CID: 5308034
• PubChem ID: 165432013
• Update Time: 2025-10-12

4-{1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]pyrrolidine-3-carbonyl}thiomorpholine Chemical and Physical Properties

Names and Identifiers

• F6802-8427
• AKOS040879519
• 4-{1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]pyrrolidine-3-carbonyl}thiomorpholine
• 2877654-69-6
• [1-[(2,4-Dimethyl-5-thiazolyl)methyl]-3-pyrrolidinyl]-4-thiomorpholinylmethanone

• Inchi： 1S/C15H23N3OS2/c1-11-14(21-12(2)16-11)10-17-4-3-13(9-17)15(19)18-5-7-20-8-6-18/h13H,3-10H2,1-2H3
• InChI Key： LVDNYMLWTMMQBZ-UHFFFAOYSA-N
• SMILES： C(C1CCN(CC2SC(C)=NC=2C)C1)(N1CCSCC1)=O

Computed Properties

• Exact Mass: 325.12825471g/mol
• Monoisotopic Mass: 325.12825471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90Ų

Experimental Properties

• Density: 1.263±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 504.8±50.0 °C(Predicted)
• pka: 8.12±0.40(Predicted)

Additional information on 4-{1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]pyrrolidine-3-carbonyl}thiomorpholine

4-{1-[(2,4-Dimethyl-1,3-thiazol-5-yl)methyl]pyrrolidine-3-carbonyl}thiomorpholine: A Comprehensive Overview

The compound with CAS No. 2877654-69-6, named 4-{1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]pyrrolidine-3-carbonyl}thiomorpholine, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical structure, synthesis methods, biological properties, and potential applications in therapeutic research.

Chemical Structure and Key Features

The molecular structure of 4-{1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]pyrrolidine-3-carbonyl}thiomorpholine is characterized by a thiomorpholine ring system, which serves as the core framework of the molecule. The thiomorpholine moiety is a six-membered ring containing sulfur and nitrogen atoms, providing a rigid and versatile scaffold for further functionalization. Attached to this core is a pyrrolidine ring substituted with a 2,4-dimethylthiazole group via a methylene bridge at the 3-position of the pyrrolidine ring.

The presence of the thiazole group introduces additional electronic and steric effects into the molecule, which can significantly influence its pharmacokinetic properties and interactions with biological targets. The substitution pattern on the thiazole ring (specifically at positions 2 and 4) with methyl groups further enhances the molecule's stability and bioavailability.

Synthesis and Structural Elucidation

The synthesis of 4-{1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]pyrrolidine-3-carbonyl}thiomorpholine involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of intermediates such as pyrrolidine derivatives and thiazole-containing building blocks, followed by their coupling via appropriate reaction conditions.

Recent advancements in catalytic methodologies have enabled more efficient syntheses of this compound, reducing production costs and improving yield rates. Structural elucidation has been achieved through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), confirming the compound's purity and identity.

Biological Activity and Therapeutic Potential

Research into the biological activity of 4-{1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]pyrrolidine-3-carbonyl}thiomorpholine has revealed promising results in various pharmacological assays. The compound exhibits potent inhibitory activity against key enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development.

In addition to its enzymatic activity, this compound has demonstrated selectivity towards certain receptor systems, suggesting its potential role in modulating neurotransmitter release or signal transduction pathways. Recent studies have also highlighted its ability to cross the blood-brain barrier (BBB), opening avenues for its application in central nervous system (CNS) disorders.

Structure(Activity Relationships (SAR) Studies)

To optimize the therapeutic potential of 4-{1-[(2,4-dimethyl-1,3-thiazol_